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Compound of Interest

Compound Name: 3,5-Dichlorothioanisole

Cat. No.: B1200717

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known hazards associated with
3,5-Dichlorothioanisole (CAS No. 68121-46-0), a meta-disubstituted thioanisole derivative.
The information presented herein is intended to support safe handling, storage, and use of this
compound in research and development settings. It is crucial to note that while this guide
consolidates available data, significant gaps exist in the public domain regarding its quantitative
toxicology and specific mechanisms of action.

GHS Hazard Identification and Classification

3,5-Dichlorothioanisole is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
identified are related to its irritant properties.

Table 1: GHS Classification for 3,5-Dichlorothioanisole
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Hazard Class Hazard Category Hazard Statement
Skin Irritation Category 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation Category 2 o
irritation
Specific target organ toxicity — H335: May cause respiratory
) Category 3 o
Single exposure irritation

Source: ECHEMI, ChemicalBook[1][2]

Pictograms:

walt text

Signal Word: Warning[1][2]

Physical and Chemical Properties

Understanding the physical and chemical properties of 3,5-Dichlorothioanisole is fundamental

to its safe handling and the design of experiments.

Table 2: Physicochemical Data for 3,5-Dichlorothioanisole
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Property Value Reference(s)
Molecular Formula C7HeCl2S [3114]
Molecular Weight 193.09 g/mol [3114]
Appearance Liquid [5]
Melting Point 170-171 °C (solved in B4
benzene)

Boiling Point 262-263 °C (lit.) [31[4]
Density 1.349 g/mL at 25 °C (lit.) [3]
Flash Point >230 °F (>110 °C) [3][4]
Refractive Index (n20/D) 1.613 (lit.) [3]
Storage Temperature Room Temperature (Sealed in 3]

dry)

Toxicological Profile

The primary toxicological concerns with 3,5-Dichlorothioanisole are its irritant effects on the
skin, eyes, and respiratory system.

Acute Toxicity

There is a significant lack of quantitative data on the acute toxicity of 3,5-Dichlorothioanisole.
Safety Data Sheets consistently report "no data available" for oral, dermal, and inhalation LD50
and LC50 values.[6] This absence of data necessitates a cautious approach, treating the
substance as potentially harmful if swallowed, inhaled, or in contact with skin.

Irritation and Corrosivity

Skin Irritation: Classified as a skin irritant (H315), 3,5-Dichlorothioanisole can cause redness,
itching, and inflammation upon contact.[1][2]

Eye lIrritation: It is also classified as a serious eye irritant (H319), capable of causing significant,
though reversible, damage to the eyes.[1][2]
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Respiratory Irritation: Inhalation of vapors or aerosols may lead to irritation of the respiratory
tract (H335).[1][2]

Chronic Toxicity, Mutagenicity, and Carcinogenicity

No data is currently available regarding the chronic toxicity, mutagenicity, or carcinogenicity of
3,5-Dichlorothioanisole.

Experimental Protocols for Hazard Assessment

While specific experimental data for 3,5-Dichlorothioanisole is not publicly available, its
hazard classifications are determined by standardized testing protocols, such as those
established by the Organisation for Economic Co-operation and Development (OECD).

Skin Irritation Testing (Based on OECD Guideline 439)

This in vitro test method uses a reconstructed human epidermis (RhE) model to assess skin
irritation potential.

Tissue Preparation: Commercially available RhE models are equilibrated in culture medium.

o Application of Test Substance: A precise amount of 3,5-Dichlorothioanisole would be
applied directly to the surface of the RhE tissue.

o Exposure and Incubation: Following a defined exposure period (e.g., 60 minutes), the
substance is rinsed off, and the tissues are incubated for a recovery period (e.g., 42 hours).

 Viability Assessment: Tissue viability is determined using a colorimetric assay, such as the
MTT assay, which measures the metabolic activity of viable cells. A reduction in cell viability
below a certain threshold (typically < 50%) indicates that the substance is an irritant.

Eye Irritation Testing (Based on OECD Guideline 492)

This in vitro method also utilizes a reconstructed human cornea-like epithelium (RhCE) model.

o Tissue Preparation: RhnCE models are prepared and equilibrated.
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» Application of Test Substance: A defined volume or weight of 3,5-Dichlorothioanisole is
applied to the epithelial surface.

o Exposure and Rinsing: After a set exposure time (e.g., 30 minutes for liquids), the test
substance is thoroughly rinsed from the tissue surface.

 Viability Measurement: Similar to the skin irritation test, cell viability is measured (e.g., via
MTT assay) after a post-exposure incubation period. A viability decrease below a specific
cutoff (e.g., < 60%) is indicative of an eye irritant.

OECD 492: Eye Irritation

- A o

RhCE Tlssue | Apply 3,5-Dichlorothioanisole »{ Incubate & Rinse > MTT Assay > V'ab'“ty < 60%?

Preparation (Irritant)
OECD 439: Skin Irritation

RhE Tissue . N . . . . . | Viability < 50%?

Preparation > Apply 3,5-Dichlorothioanisole »| Incubate & Rinse MTT Assay (Irritant)

Click to download full resolution via product page

Caption: In Vitro Hazard Identification Workflow.

Mechanism of Action: A Generalized View of
Irritation

The precise molecular signaling pathways activated by 3,5-Dichlorothioanisole that lead to
irritation are not documented. However, the general mechanism for chemical-induced skin and
eye irritation involves a cascade of events initiated by cellular damage.

o Cellular Damage: The chemical penetrates the outer layers of the tissue (stratum corneum in
skin, epithelium in the cornea) and damages keratinocytes.
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» Release of Inflammatory Mediators: Damaged cells release a variety of pro-inflammatory
mediators, such as cytokines (e.g., IL-1a, TNF-a) and chemokines.

 Inflammatory Cascade: These mediators trigger a local inflammatory response, leading to
vasodilation (redness), increased vascular permeability (edema/swelling), and the
recruitment of immune cells.

* Sensory Nerve Activation: The inflammatory mediators can also stimulate sensory nerve
endings, resulting in sensations of itching and pain.

3,5-Dichlorothioanisole

Keratinocyte Damage

Release of Pro-inflammatory
Mediators (Cytokines, Chemokines)

Vasodilation & Sensory Nerve
Increased Permeability Activation

Redness, Swelling,
Itching, Pain

Click to download full resolution via product page

Caption: Generalized Pathway of Chemical-Induced Irritation.

Safe Handling, Storage, and Disposal
Personal Protective Equipment (PPE)
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o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.

» Skin Protection: Handle with impervious gloves (e.g., nitrile rubber). Wear protective clothing
to prevent skin contact.

o Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood. If
inhalation risk is high, use a NIOSH-approved respirator.

Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][6] Keep away from
incompatible materials such as strong oxidizing agents.[7]

Reactivity and Incompatibilities

» Incompatible Materials: Strong oxidizing agents.[7]

» Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products such as carbon monoxide, carbon dioxide, and hydrogen chloride gas may be
formed.[7]

Disposal

3,5-Dichlorothioanisole is a chlorinated aromatic compound and should be disposed of as
hazardous waste. Disposal must be in accordance with federal, state, and local environmental
control regulations.[1] Incineration in a licensed hazardous waste facility is a common disposal
method for such compounds. Do not allow the product to enter drains or waterways.
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Handling 3,5-Dich|orothi@

Wear Appropriate PPE Use in a Well-Ventilated Area
(Gloves, Goggles, Lab Coat) (Fume Hood)

Store in a Cool, Dry, Well-Ventilated Place
Away from Oxidizing Agents

Follow Spill Cleanup Protocol

Dispose as Hazardous Waste
(Follow Regulations)

Click to download full resolution via product page

Caption: Logical Flow for Safe Laboratory Practices.

Conclusion and Data Gaps

3,5-Dichlorothioanisole presents clear hazards as a skin, eye, and respiratory irritant. Safe
handling practices, including the use of appropriate personal protective equipment and
engineering controls, are mandatory to mitigate exposure risks.

It is critical for all users of this chemical to be aware of the significant gaps in the available
toxicological data. The lack of acute toxicity data (LD50/LC50), chronic toxicity information, and
specific mechanistic studies means that a highly precautionary approach should be adopted.
Further research is warranted to fully characterize the toxicological profile of this compound.
Researchers should consult the most current Safety Data Sheet (SDS) before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

